Cas no 514798-00-6 (4-PYRIDINECARBOXYLIC ACID, 2,5-DICHLORO-3-FLUORO-)

• Product Name: 4-PYRIDINECARBOXYLIC ACID, 2,5-DICHLORO-3-FLUORO-
• CAS No: 514798-00-6
• MF: C₆H₂Cl₂FNO₂
• MW: 209.989983081818
• CID: 3311878
• PubChem ID: 11009178
• Update Time: 2025-10-24

4-PYRIDINECARBOXYLIC ACID, 2,5-DICHLORO-3-FLUORO- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIDINECARBOXYLIC ACID, 2,5-DICHLORO-3-FLUORO-
• 2,5-DICHLORO-3-FLUOROISONICOTINIC ACID
• 2,5-Dichloro-3-fluoropyridine-4-carboxylic acid
• AKOS024262977
• 514798-00-6
• CS-0197621
• PVA79800
• MFCD20921504
• 2,5-Dichloro-3-fluoroisonicotinicacid

• Inchi： 1S/C6H2Cl2FNO2/c7-2-1-10-5(8)4(9)3(2)6(11)12/h1H,(H,11,12)
• InChI Key： XXKZEJNVNFYDAP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Cl)C(C(O)=O)=C1F

Computed Properties

• Exact Mass: 208.9446619Da
• Monoisotopic Mass: 208.9446619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-PYRIDINECARBOXYLIC ACID, 2,5-DICHLORO-3-FLUORO-

4-Pyridinecarboxylic Acid, 2,5-Dichloro-3-Fluoro: A Comprehensive Overview

The compound 4-Pyridinecarboxylic Acid, 2,5-Dichloro-3-Fluoro (CAS No. 514798-00-6) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in drug discovery, material science, and environmental chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a carboxylic acid group at the 4-position and halogen atoms (chlorine at positions 2 and 5, and fluorine at position 3), making it a valuable compound for both academic research and practical applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Pyridinecarboxylic Acid, 2,5-Dichloro-3-Fluoro, allowing researchers to explore its properties in greater depth. The presence of multiple halogen substituents on the pyridine ring imparts unique electronic and steric effects, which are crucial for its reactivity in various chemical reactions. For instance, the fluorine atom at position 3 contributes to the molecule's lipophilicity, while the chlorine atoms at positions 2 and 5 enhance its stability under certain reaction conditions. These properties make it an ideal candidate for use as an intermediate in the synthesis of complex organic molecules.

In the field of pharmacology, 4-Pyridinecarboxylic Acid, 2,5-Dichloro-3-Fluoro has shown promise as a lead compound for drug development. Its ability to interact with biological targets through specific hydrogen bonding and π-π interactions has been extensively studied. Recent research has focused on its potential as an inhibitor of key enzymes involved in metabolic pathways, offering new insights into its therapeutic applications. Additionally, the compound's structural versatility allows for further modifications to optimize its pharmacokinetic properties.

The environmental impact of 4-Pyridinecarboxylic Acid, 2,5-Dichloro-3-Fluoro has also been a topic of interest in recent studies. Its biodegradation patterns under various environmental conditions have been investigated to assess its potential risks to ecosystems. Findings suggest that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific anaerobic conditions. This information is critical for ensuring the safe handling and disposal of this compound in industrial settings.

From a materials science perspective, 4-Pyridinecarboxylic Acid, 2,5-Dichloro-3-Fluoro exhibits interesting properties that make it suitable for use in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of carboxylate groups has been leveraged to create porous materials with applications in gas storage and catalysis. Recent breakthroughs in this area have highlighted its potential as a building block for next-generation materials with tailored functionalities.

In conclusion, 4-Pyridinecarboxylic Acid, 2,5-Dichloro-3-Fluoro (CAS No. 514798-00-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and properties continue to drive innovative research efforts aimed at unlocking its full potential. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is poised to play an even more significant role in shaping future discoveries in chemistry and related fields.